6-Cyclohexyl-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H17FN4S
• Molecular Weight: 316.4 g/mol
• IUPAC Name: 6-cyclohexyl-3-[(2-fluorophenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H17FN4S/c17-13-9-5-4-8-12(13)10-14-18-19-16-21(14)20-15(22-16)11-6-2-1-3-7-11/h4-5,8-9,11H,1-3,6-7,10H2
• InChI Key: NTULAJXOEACPHJ-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C2=NN3C(=NN=C3S2)CC4=CC=CC=C4F

Description

6-Cyclohexyl-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that belongs to the family of triazolothiadiazoles. It is a promising compound that has attracted the attention of the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 6-Cyclohexyl-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies suggest that it exerts its biological activities by modulating various signaling pathways, including the MAPK/ERK, PI3K/Akt, and NF-κB pathways. It has also been shown to inhibit the activity of various enzymes, such as COX-2 and MMP-9.
Biochemical and Physiological Effects:
6-Cyclohexyl-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit inflammation, and exhibit antimicrobial activity. It has also been shown to improve cognitive function and reduce oxidative stress in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Cyclohexyl-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potent biological activities, its relatively simple synthesis method, and its potential as a lead compound for the development of new therapeutic agents. However, its limitations include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 6-Cyclohexyl-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to investigate its potential as a therapeutic agent for various neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential as an anticancer agent, either as a monotherapy or in combination with other drugs. Additionally, its potential as an antimicrobial agent and its mechanism of action against microbial pathogens can be further studied. Finally, the development of more efficient synthesis methods and the optimization of its pharmacokinetic properties can be explored.

Synthesis Methods

The synthesis of 6-Cyclohexyl-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-fluorobenzylamine with cyclohexyl isothiocyanate in the presence of triethylamine. The resulting intermediate is then treated with sodium azide, followed by cyclization with sulfur in the presence of sodium hydroxide. The final product is obtained after purification through column chromatography.

Scientific Research Applications

6-Cyclohexyl-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown potential applications in various fields of scientific research. It has been studied for its antitumor, anti-inflammatory, and antimicrobial activities. It has also been investigated for its potential as a therapeutic agent for neurological disorders, such as Alzheimer's disease and Parkinson's disease.